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Compound of Interest

Compound Name: 2,4,6-Trifluorobenzoic acid

Cat. No.: B1332066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

does not replace a formal risk assessment or the information provided in a Safety Data Sheet

(SDS). Always consult the specific SDS for 2,4,6-Trifluorobenzoic acid from your supplier

before handling this chemical.

Introduction
2,4,6-Trifluorobenzoic acid (CAS No. 28314-80-9) is a fluorinated aromatic carboxylic acid

with increasing importance in organic synthesis, particularly in the pharmaceutical and

agrochemical industries.[1] Its unique properties, stemming from the presence of three fluorine

atoms on the benzene ring, make it a valuable building block for novel molecules. However, as

with any chemical substance, a thorough understanding of its potential hazards and the

implementation of appropriate safety precautions are paramount for its safe handling in a

laboratory setting. This guide provides an in-depth overview of the safety and handling

considerations for 2,4,6-Trifluorobenzoic acid, tailored for professionals in research and

development.

Hazard Identification and Classification
Based on available Safety Data Sheets (SDS), 2,4,6-Trifluorobenzoic acid is classified as a

hazardous substance. The primary hazards are associated with its irritant properties.
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GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Physical and Chemical Properties
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Understanding the physical and chemical properties of 2,4,6-Trifluorobenzoic acid is crucial

for its safe handling and storage.

Property Value Reference

CAS Number 28314-80-9 [1]

Molecular Formula C₇H₃F₃O₂ [2]

Molecular Weight 176.09 g/mol [2]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 142-146 °C [2]

Boiling Point Not determined

Solubility
Soluble in many organic

solvents.
[2]

pKa Not available

Handling and Storage Procedures
Proper handling and storage procedures are essential to minimize exposure and ensure

laboratory safety.

Engineering Controls
Fume Hood: All work with 2,4,6-Trifluorobenzoic acid, especially when handling the solid

powder or creating solutions, should be performed in a properly functioning chemical fume

hood to minimize inhalation of dust and vapors.[3]

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a risk of splashing.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b1332066?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4463593.htm
https://www.chemimpex.com/products/45464
https://www.chemimpex.com/products/45464
https://www.chemimpex.com/products/45464
https://www.chemimpex.com/products/45464
https://www.chemimpex.com/products/45464
https://www.benchchem.com/product/b1332066?utm_src=pdf-body
https://www.coral.washington.edu/upload/safety-procedure/SOP-OrganicAcid.pdf
https://www.coral.washington.edu/upload/safety-procedure/SOP-OrganicAcid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Always

inspect gloves for integrity before use.

Skin and Body Protection: A laboratory coat must be worn. For larger quantities or when

there is a significant risk of skin contact, additional protective clothing may be necessary.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

acid gases should be used.

General Handling Practices
Avoid contact with skin, eyes, and clothing.[4]

Avoid inhalation of dust.[5]

Use in the smallest practical quantities for the experiment being performed.[4]

Keep containers tightly closed when not in use.[3]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Storage
Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed.[3]

Store away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.

Store in a designated and properly labeled cabinet for organic acids.[3]

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[5]

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.

Accidental Release and Disposal
Accidental Release

Small Spills:

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.[6]

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with a suitable solvent (e.g., water, if appropriate) and then wipe dry.

Large Spills:

Evacuate the area immediately.

Alert others and the laboratory supervisor.

Wear appropriate PPE, including respiratory protection.

Contain the spill if possible without risk.

Follow institutional procedures for large chemical spills.
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Waste Disposal
Dispose of waste in accordance with all applicable federal, state, and local regulations.

Collect waste in a properly labeled, sealed container.

Do not mix with incompatible wastes.

Toxicological Information
Specific toxicological data for 2,4,6-Trifluorobenzoic acid is limited in the publicly available

literature. The information below is based on its classification and general knowledge of similar

compounds.

Acute Toxicity:

Oral: No specific LD50 data is available. It is expected to be harmful if swallowed.

Dermal: No specific LD50 data is available. It is classified as a skin irritant.

Inhalation: No specific LC50 data is available. It is classified as a respiratory irritant.

Chronic Toxicity:

Carcinogenicity: No data is available to classify this substance with respect to its

carcinogenic potential.

Mutagenicity: No data is available to classify this substance with respect to its mutagenic

potential.

Reproductive Toxicity: No data is available to classify this substance with respect to its

reproductive toxicity.

Experimental Protocols for Safety Assessment
(Based on OECD Guidelines)
Due to the lack of specific experimental data for 2,4,6-Trifluorobenzoic acid, this section

outlines the general principles of standardized test guidelines that would be used to assess its
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safety.

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to determine the potential of a substance to cause reversible inflammatory

changes to the skin.
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OECD 404: Acute Dermal Irritation Workflow

Start: Test Substance (2,4,6-Trifluorobenzoic acid)

Animal Preparation
(e.g., Albino Rabbit)

Apply 0.5g of substance to a small area of skin

4-hour exposure period

Remove test substance

Observe for erythema and edema at 1, 24, 48, and 72 hours

Score skin reactions

Classify as irritant or non-irritant based on scores

End: Hazard Classification

Click to download full resolution via product page

OECD 404: Acute Dermal Irritation Workflow
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Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause damage to the eye.

OECD 405: Acute Eye Irritation Workflow

Start: Test Substance (2,4,6-Trifluorobenzoic acid)

Animal Preparation
(e.g., Albino Rabbit)

Instill 0.1g of substance into one eye

Observe for corneal opacity, iris lesions, conjunctival redness and swelling at 1, 24, 48, and 72 hours

Score ocular lesions

Assess reversibility of effects over 21 days

Classify as irritant or corrosive based on scores and reversibility

End: Hazard Classification
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Click to download full resolution via product page

OECD 405: Acute Eye Irritation Workflow

Logical Relationship for Safe Handling
The following diagram illustrates the logical flow of considerations and actions for the safe

handling of 2,4,6-Trifluorobenzoic acid in a research laboratory.
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Safe Handling Workflow for 2,4,6-Trifluorobenzoic Acid

Start: Planned Experiment

Conduct Risk Assessment
(Review SDS, SOPs)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Engineering Controls
(Fume Hood, Ventilation)

Weigh and Handle in Fume Hood

Set up Reaction

Monitor Reaction

Reaction Work-up

Segregate and Dispose of Waste

Decontaminate Work Area and Glassware

End: Experiment Complete

Click to download full resolution via product page

Safe Handling Workflow for 2,4,6-Trifluorobenzoic Acid
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Conclusion
2,4,6-Trifluorobenzoic acid is a valuable reagent with manageable hazards when handled

with appropriate precautions. The primary risks are associated with its irritant properties to the

skin, eyes, and respiratory system. Adherence to the safety guidelines outlined in this

document, including the consistent use of engineering controls and personal protective

equipment, is essential for minimizing exposure and ensuring a safe laboratory environment.

Researchers, scientists, and drug development professionals should always prioritize a culture

of safety and consult the most up-to-date Safety Data Sheet before working with this or any

other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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